Allyl 2-amino-5-methylbenzoate

• CAS RN: 145218-96-8
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: prop-2-enyl 2-amino-5-methylbenzoate
• InChI: InChI=1S/C11H13NO2/c1-3-6-14-11(13)9-7-8(2)4-5-10(9)12/h3-5,7H,1,6,12H2,2H3
• InChI Key: NCSVVRGSQAMBEG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N)C(=O)OCC=C
• synonyms: Benzoic acid, 2-amino-5-methyl-, 2-propenyl ester (9CI)

Description

Allyl 2-amino-5-methylbenzoate is an organic compound that belongs to the class of benzoic acid esters. It is commonly used in the field of organic synthesis due to its unique chemical properties. Allyl 2-amino-5-methylbenzoate has been widely studied for its potential applications in various scientific fields.

Scientific Research Applications

Allyl 2-amino-5-methylbenzoate has been widely used in scientific research for various applications. One of the main applications is in the field of organic synthesis. It can be used as a starting material for the synthesis of various organic compounds. Allyl 2-amino-5-methylbenzoate has also been used as a ligand in coordination chemistry and as a reagent in the synthesis of heterocyclic compounds.

Mechanism Of Action

The mechanism of action of Allyl 2-amino-5-methylbenzoate is not fully understood. However, it is believed to act as a nucleophile in various chemical reactions. It can also act as a chelating agent due to the presence of the amino and carboxylic acid groups in its structure.

Biochemical And Physiological Effects

Allyl 2-amino-5-methylbenzoate has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit antimicrobial and antifungal activities. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages And Limitations For Lab Experiments

One of the main advantages of Allyl 2-amino-5-methylbenzoate is its high purity and stability. It can be easily synthesized and purified, making it an ideal starting material for various organic synthesis reactions. However, it has limited solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of Allyl 2-amino-5-methylbenzoate. One of the main directions is the investigation of its potential applications in the field of medicinal chemistry. It has been shown to exhibit antimicrobial and anticancer activities, making it a potential candidate for the development of new drugs. Another direction is the synthesis of new derivatives of Allyl 2-amino-5-methylbenzoate with improved chemical and biological properties. Finally, the investigation of its potential applications in the field of materials science is also an area of interest.
Conclusion:
In conclusion, Allyl 2-amino-5-methylbenzoate is a versatile organic compound with potential applications in various scientific fields. Its unique chemical properties make it an ideal starting material for various organic synthesis reactions. While its biochemical and physiological effects are not fully understood, it has shown promise as an antimicrobial and anticancer agent. Further research is needed to fully explore its potential applications in medicinal chemistry, materials science, and other fields.

Synthesis routes and methods

Procedure details

The above nitro compound was reduced by the method described in example 6, for the reduction of allyl 2-methyl-6-nitrobenzoate to give allyl 2-amino-5-methylbenzoate.